1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C15H17N3O3S/c1-20-14-15(17-6-5-16-14)21-11-4-7-18(10-11)13(19)9-12-3-2-8-22-12/h2-3,5-6,8,11H,4,7,9-10H2,1H3
• InChI Key: PMHXWGHLFXZEBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)CC3=CC=CS3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone is a chemical compound that belongs to the class of pyrrolidine derivatives. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis of Conducting Polymers

A study by Pandule et al. (2014) focused on the synthesis of conducting polymers based on 2,5-di(thiophen-2-yl)-1H-pyrrole (SNS) derivatives. These polymers were synthesized through chemical and electrochemical polymerization, revealing that the electrical conductivity and thermal stability of the polymers were influenced by the substituents on the N-substituted benzene ring. This research provides insight into how modifying the molecular structure can affect the properties of conducting polymers, which are crucial for applications in electronic devices (Pandule et al., 2014).

Advanced Synthesis Techniques

Almansa et al. (2008) developed a novel three-component coupling reaction for synthesizing pyrazolo[3,4-b]pyridines and other pyrido-fused systems. This method showcases the versatility and utility of such reactions in preparing combinatorial libraries, which could be highly beneficial for drug discovery and material science applications (Almansa et al., 2008).

Crystal Structure Analysis

Rao et al. (2014) investigated the crystal structure of a derivative of dehydroabietic acid, providing valuable information about molecular conformations and interactions. Understanding the crystal structure of such compounds is essential for the design of new materials and pharmaceuticals (Rao et al., 2014).

Electrochromic Devices

Su et al. (2017) explored the applications of three dithienylpyrroles-based electrochromic polymers in high-contrast electrochromic devices (ECDs). The study demonstrated the potential of these polymers in developing ECDs with high contrast and efficiency, which could be used in smart windows, displays, and low-energy consumption devices (Su et al., 2017).

Antimicrobial Activity

Ashok et al. (2014) presented a one-pot synthesis of dihydropyrano[2,3-c]pyrazoles with potential antimicrobial activity. The study highlights the importance of developing new compounds that could serve as effective antimicrobial agents in combating drug-resistant bacteria and fungi (Ashok et al., 2014).